Cas no 364047-51-8 (HPTU)

• Product Name: HPTU
• CAS No: 364047-51-8
• MF: C₁₀H₁₆F₆N₃O₂P
• MW: 355.217123985291
• MDL: MFCD07366926
• CID: 819993
• PubChem ID: 44514361
• Update Time: 2025-04-19

HPTU Chemical and Physical Properties

Names and Identifiers

• HPTU
• O-(1,2-DIHYDRO-2-OXO-PYRIDYL)-N,N,N',N'-TETRAMETHYLURONIUM HEXAFLUOROPHOSPHATE
• 1,1,3,3-tetramethyl-2-(2-oxopyridin-1(2H)-yl)isouronium hexafluorophosphate(V)
• 1,1,3,3-Tetramethyl-2-(2-oxopyridin-1(2H)-yl)isouronium hexafluorophosphate
• [dimethylamino-(2-oxopyridin-1-yl)oxymethylidene]-dimethylazanium,hexafluorophosphate
• AmbotzRL-1092
• M-1123
• O-(2-pyridone)-1,1,3,3-tetramethyluronium hexafluorophosphate
• O-(1,2-DIHYDRO-2-OXO-PYRIDYL]-N,N,N',N'-TETRAMETHYLURONIUM HEXAFLUOROPHOSPHATE
• AKOS016007840
• [dimethylamino-(2-oxopyridin-1-yl)oxymethylidene]-dimethylazanium;hexafluorophosphate
• AC-24878
• [(dimethylamino)[(2-oxo-1,2-dihydropyridin-1-yl)oxy]methylidene]dimethylazanium; hexafluoro--phosphanuide
• W-202511
• MFCD07366926
• 1,1,3,3-Tetramethyl-2-(2-oxopyridin-1(2H)-yl)isouroniumhexafluorophosphate(V)
• [(DIMETHYLAMINO)[(2-OXOPYRIDIN-1-YL)OXY]METHYLIDENE]DIMETHYLAZANIUM HEXAFLUOROPHOSPHATE
• AS-11365
• 364047-51-8
• [(dimethylamino)[(2-oxo-1,2-dihydropyridin-1-yl)oxy]methylidene]dimethylazanium; hexafluoro-lambda-phosphanuide
• SCHEMBL20162125
• (Dimethylamino)-N,N-dimethyl[(2-oxopyridin-1(2H)-yl)oxy]methaniminium hexafluorophosphate
• DTXSID10659240
• HPTU;1,1,3,3-Tetramethyl-2-(2-oxopyridin-1(2H)-yl)isouronium hexafluorophosphate

• MDL： MFCD07366926
• Inchi： 1S/C10H16N3O2.F6P/c1-11(2)10(12(3)4)15-13-8-6-5-7-9(13)14;1-7(2,3,4,5)6/h5-8H,1-4H3;/q+1;-1
• InChI Key： OVOWPFZLWCWFQE-UHFFFAOYSA-N
• SMILES： [P-](F)(F)(F)(F)(F)F.O(/C(/N(C)C)=[N+](\C)/C)N1C=CC=CC1=O

Computed Properties

• Exact Mass: 355.08800
• Monoisotopic Mass: 355.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8A^2

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: 155-162°C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 51.07000
• LogP: 2.84900
• Vapor Pressure: No data available

HPTU Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones
• Solvents and Organic Chemicals Organic Compounds